Cas no 832744-20-4 (Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-)
832744-20-4 structure
Product Name:Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-
CAS No:832744-20-4
MF:C14H8BrCl
MW:291.570322036743
CID:673798
PubChem ID:53375638
Update Time:2025-04-19
Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]-
- 1-bromo-2-[2-(4-chlorophenyl)ethynyl]benzene
- 1-Bromo-2-[(4-chlorophenyl)ethynyl]benzene
- 832744-20-4
- DTXSID80693656
- SCHEMBL18222766
-
- Inchi: 1S/C14H8BrCl/c15-14-4-2-1-3-12(14)8-5-11-6-9-13(16)10-7-11/h1-4,6-7,9-10H
- InChI Key: OSKVIIXNRQIMNF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C#CC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 289.94979g/mol
- Monoisotopic Mass: 289.94979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Benzene, 1-bromo-2-[(4-chlorophenyl)ethynyl]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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